![molecular formula C21H20N4O2S2 B278649 N-[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B278649.png)
N-[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide, commonly known as BPTP, is a small molecule that has been extensively studied for its potential applications in scientific research. BPTP is a member of the thiadiazole family of compounds, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In
Mechanism of Action
The mechanism of action of BPTP involves its ability to bind to and inhibit the activity of certain enzymes and proteins. For example, BPTP binds to the active site of human carbonic anhydrase II, inhibiting its activity and preventing the production of bicarbonate ions. This leads to a decrease in intraocular pressure, which is beneficial in the treatment of glaucoma. Similarly, BPTP inhibits the activity of pro-inflammatory cytokines such as TNF-α and IL-6, leading to a decrease in inflammation.
Biochemical and Physiological Effects
BPTP has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its inhibitory activity against enzymes and pro-inflammatory cytokines, BPTP has been shown to exhibit antioxidant activity, which is beneficial in the treatment of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease. BPTP has also been shown to exhibit neuroprotective activity by inhibiting the production of reactive oxygen species and reducing neuronal damage.
Advantages and Limitations for Lab Experiments
One of the major advantages of BPTP in lab experiments is its ability to selectively inhibit the activity of certain enzymes and proteins. This makes it a valuable tool for studying the role of these enzymes and proteins in disease processes. Additionally, BPTP has been shown to exhibit low toxicity in vitro, which makes it a safe and effective tool for studying biological processes. One of the limitations of BPTP is its limited solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the study of BPTP. One area of research is the development of BPTP analogs with improved solubility and bioavailability. Additionally, the role of BPTP in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease warrants further investigation. Finally, the potential use of BPTP as a therapeutic agent in cancer treatment is an area of active research.
Synthesis Methods
BPTP can be synthesized using a two-step process. The first step involves the reaction of 4-methylbenzoyl chloride with 5-amino-1,3,4-thiadiazole-2-thiol in the presence of triethylamine to yield 5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylthioacetamide. The second step involves the reaction of this intermediate with benzyl chloroformate and pyrrolidine-3-carboxylic acid to yield BPTP.
Scientific Research Applications
BPTP has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent inhibitory activity against several enzymes, including human carbonic anhydrase II, which is implicated in a variety of diseases, including glaucoma, epilepsy, and osteoporosis. BPTP has also been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, BPTP has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells.
properties
Molecular Formula |
C21H20N4O2S2 |
---|---|
Molecular Weight |
424.5 g/mol |
IUPAC Name |
N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C21H20N4O2S2/c1-14-7-9-17(10-8-14)25-12-16(11-18(25)26)19(27)22-20-23-24-21(29-20)28-13-15-5-3-2-4-6-15/h2-10,16H,11-13H2,1H3,(H,22,23,27) |
InChI Key |
UESBXCRSEZWTSW-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=NN=C(S3)SCC4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=NN=C(S3)SCC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.